Cas no 89112-61-8 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-)
89112-61-8 structure
Product Name:Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-
CAS No:89112-61-8
MF:C19H19N3O2
MW:321.373064279556
CID:611857
PubChem ID:136220750
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-
- 6-[2-amino-6-(2-methoxyphenyl)-1H-pyrimidin-4-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
- 89112-61-8
- DTXSID60751849
- 6-[2-Amino-6-(2-methoxyphenyl)pyrimidin-4(1H)-ylidene]-2,4-dimethylcyclohexa-2,4-dien-1-one
-
- Inchi: 1S/C19H19N3O2/c1-11-8-12(2)18(23)14(9-11)16-10-15(21-19(20)22-16)13-6-4-5-7-17(13)24-3/h4-10,23H,1-3H3,(H2,20,21,22)
- InChI Key: SFSLUQOPIWFQGR-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(C)=CC=1C1C=C(C2C=CC=CC=2OC)N=C(N)N=1
Computed Properties
- Exact Mass: 321.147726857g/mol
- Monoisotopic Mass: 321.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 81.3Ų
Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
89112-61-8 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dimethyl-) Related Products
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